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Compound of Interest

Compound Name: (+-)-Darifenacin

Cat. No.: B15617248 Get Quote

Essential Safety and Logistical Information for the Disposal of (+-)-Darifenacin

This document provides comprehensive, step-by-step guidance for the proper disposal of (+-)-
Darifenacin, a selective muscarinic M3 receptor antagonist, intended for researchers,

scientists, and drug development professionals. Adherence to these procedures is critical for

ensuring laboratory safety, environmental protection, and regulatory compliance.

(+-)-Darifenacin is classified as a skin, eye, and respiratory irritant[1][2][3]. While not explicitly

categorized as a hazardous waste in all jurisdictions, its disposal must be conducted in

accordance with all applicable federal, state, and local regulations[1][2][4]. Improper disposal of

pharmaceutical waste can lead to environmental contamination and pose health risks[5][6].

Key Physical and Chemical Properties
A summary of the quantitative data available for (+-)-Darifenacin hydrobromide is presented

below. This information is crucial for understanding its handling and disposal requirements.
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Property Value

Molecular Formula C28H30N2O2 · HBr

Molecular Weight 507.5 g/mol

Melting/Freezing Point 228-230°C[1]

Boiling Point/Range 614.3°C at 760 mmHg[1]

Flash Point 325.3°C[1]

Appearance Solid, White to off-white powder[1][3]

Experimental Protocols for Safe Handling and
Disposal
The following protocols outline the necessary steps for the safe handling and disposal of (+-)-
Darifenacin in a laboratory setting.

Personal Protective Equipment (PPE) and Handling:

Engineering Controls: Handle (+-)-Darifenacin in a well-ventilated area, preferably within a

laboratory fume hood or other form of local exhaust ventilation to minimize inhalation of

dust[1][7].

Personal Protective Equipment: Always wear appropriate PPE, including:

Protective gloves (e.g., nitrile)[1][2].

Protective clothing (e.g., lab coat)[1].

Eye and face protection (e.g., safety goggles with side-shields)[1][2][7].

Hygiene: Wash hands thoroughly after handling the substance[1][2]. Avoid breathing dust,

fumes, gas, mist, vapors, or spray[1][2][3].

Spill Management:
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Containment: In the event of a spill, prevent further leakage if it is safe to do so. Do not allow

the product to enter drains or water courses[1][2].

Cleanup:

For solid spills, collect the material using a method that minimizes dust generation, such

as a damp cloth or a filtered vacuum[8].

For solutions, absorb with a finely-powdered liquid-binding material (e.g., diatomite,

universal binders)[1].

Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol[1].

Disposal of Spill Debris: Place all contaminated materials, including PPE, into a suitable,

labeled, and sealed container for disposal as hazardous waste[8].

Disposal Procedure:

The primary method for the disposal of (+-)-Darifenacin is through an approved waste disposal

plant or a licensed, professional waste disposal company[2][3]. Do not mix with other waste[2].

Waste Classification: Contact your institution's Environmental Health and Safety (EHS)

department to determine if (+-)-Darifenacin is considered hazardous waste under local

regulations[9][10]. Pharmaceutical waste disposal is regulated by agencies such as the

Environmental Protection Agency (EPA) through the Resource Conservation and Recovery

Act (RCRA) in the United States[4][5][6].

Containerization:

Leave the chemical in its original container if possible[2].

If transferring to a new container, ensure it is compatible, properly labeled with the

chemical name and hazard warnings, and tightly sealed[4][8].

Storage: Store waste material in a designated, locked-up area pending disposal to prevent

unauthorized access[1][2].
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Arranging for Pickup: Follow your institution's procedures for chemical waste pickup. This

typically involves contacting the EHS office to arrange for collection by a certified hazardous

waste vendor[10].

Prohibited Disposal Methods:

Do not dispose of (+-)-Darifenacin down the drain or into the sewer system[2][11]. The

EPA's Subpart P rule for healthcare facilities explicitly prohibits the sewering of hazardous

waste pharmaceuticals[6].

Do not dispose of in regular trash unless explicitly classified as non-regulated waste by your

EHS department[9].

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of (+-)-Darifenacin.

Identify (+-)-Darifenacin for Disposal

Wear Appropriate PPE:
- Gloves

- Lab Coat
- Eye Protection

Consult Institutional EHS & Local Regulations
Is it classified as

hazardous waste?

Package in a labeled, sealed,
compatible container.

Yes

Follow EHS guidance for
non-hazardous pharmaceutical waste.

No

Store in designated
hazardous waste area.

Arrange for pickup by
certified waste vendor.
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of (+-)-Darifenacin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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